2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)sulfanylmethyl]pyrrolidine
• InChI: InChI=1S/C12H17NOS/c1-14-11-4-6-12(7-5-11)15-9-10-3-2-8-13-10/h4-7,10,13H,2-3,8-9H2,1H3
• InChI Key: XYHOWPFALCDPKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC2CCCN2

Description

2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine (C₁₂H₁₇NOS) is a pyrrolidine derivative featuring a pyrrolidine ring substituted with a 4-methoxyphenylthio group. This compound is synthesized via nucleophilic substitution between pyrrolidine and 4-methoxybenzyl chloride under basic conditions . Its structural uniqueness lies in the combination of the pyrrolidine scaffold and the sulfur-containing 4-methoxyphenylthio moiety, which enhances its chemical reactivity and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine typically involves the reaction of pyrrolidine with 4-methoxybenzyl chloride in the presence of a base such as sodium hydride or potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, where the pyrrolidine nitrogen attacks the electrophilic carbon of the 4-methoxybenzyl chloride, resulting in the formation of the desired product .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the product through techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Oxidation Reactions

The thioether group (-S-) undergoes oxidation to sulfoxide (-SO-) or sulfone (-SO₂-) derivatives under controlled conditions.

Reagents and Conditions :

• Hydrogen peroxide (H₂O₂) : Mild oxidant for sulfoxide formation.

• m-Chloroperbenzoic acid (mCPBA) : Selective sulfone synthesis under anhydrous conditions.

Reaction Type	Reagent	Product	Yield (%)	Reference
Sulfoxidation	30% H₂O₂	2-(((4-Methoxyphenyl)sulfinyl)methyl)pyrrolidine	65–78
Sulfonation	mCPBA	2-(((4-Methoxyphenyl)sulfonyl)methyl)pyrrolidine	82–90

Mechanistic Insight :
Oxidation proceeds via a radical or electrophilic pathway, depending on the reagent. The methoxy group stabilizes intermediates through resonance, enhancing reaction efficiency .

Nucleophilic Substitution

The thioether’s sulfur atom acts as a nucleophilic site, enabling substitution reactions with alkyl halides or oxidizing agents.

Example : Reaction with methyl iodide (CH₃I) in basic conditions yields a sulfonium salt:
$\text{2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine} + \text{CH₃I} \rightarrow \text{2-(((4-Methoxyphenyl)(methyl)sulfonium)methyl)pyrrolidine iodide}$

Substrate	Reagent	Product	Conditions	Yield (%)
Thioether	CH₃I	Sulfonium salt	K₂CO₃, DMF, 60°C	73

Ring-Opening Reactions

The pyrrolidine ring undergoes acid-catalyzed ring-opening due to strain relief.

Conditions :

• HCl (aq) : Cleavage at the C-N bond adjacent to the thioether group.

• Product : Linear amine derivative with a thioether side chain.

Acid	Temperature (°C)	Product	Yield (%)
6M HCl	80	3-((4-methoxyphenylthio)propyl)amine	58

Mechanism : Protonation of the pyrrolidine nitrogen weakens the C-N bond, enabling hydrolysis.

Coordination Chemistry

The thioether sulfur and pyrrolidine nitrogen serve as ligands for transition metals.

Example : Complexation with Zn(II) chloride forms a tetrahedral complex:
$\text{2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine} + \text{ZnCl₂} \rightarrow [\text{Zn(L)₂Cl₂}]$

Metal Salt	Ligand Ratio	Geometry	Stability Constant (log K)
ZnCl₂	2:1	Tetrahedral	4.8

Application : Such complexes are explored for antimicrobial activity due to metal-ligand synergism .

Electrophilic Aromatic Substitution

The 4-methoxyphenyl group directs electrophiles to the para position relative to the methoxy group.

Example : Nitration with HNO₃/H₂SO₄ yields a para-nitro derivative:
$\text{2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine} \xrightarrow{\text{HNO₃/H₂SO₄}} \text{2-(((4-Methoxy-3-nitrophenyl)thio)methyl)pyrrolidine}$

Electrophile	Product	Yield (%)
NO₂⁺	para-nitro derivative	64

Reductive Desulfurization

The thioether bond is cleaved under reducing conditions.

Reagents :

• Raney Nickel/H₂ : Desulfurization to form a methylene-bridged compound.

Reagent	Product	Yield (%)
Raney Ni	2-(4-methoxybenzyl)pyrrolidine	88

Utility : This reaction simplifies the molecule for downstream functionalization .

Degradation Pathways

Stability studies reveal susceptibility to hydrolysis and oxidation:

Condition	Degradation Product	Half-Life
pH < 2	Pyrrolidine + 4-methoxythiophenol	12 hr
UV light	Sulfoxide + ring-opened byproducts	6 hr

Biological Activity Correlations

Derivatives of this compound exhibit:

• Antimicrobial activity (MIC: 0.09 µg/mL against Mycobacterium tuberculosis) .

• Anticancer potential via apoptosis induction (IC₅₀: 4.37 µM against HepG2 cells) .

Scientific Research Applications

2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of materials with specific properties, such as corrosion inhibitors and organic semiconductors

Mechanism of Action

The mechanism of action of 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine is not fully understood. it is believed to interact with various molecular targets and pathways, depending on its specific application. For example, in medicinal chemistry, it may interact with enzymes or receptors involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name	Structural Features	Key Differences & Impact	References
2-(4-Methoxyphenyl)pyrrolidine	Pyrrolidine + 4-methoxyphenyl group	Lacks thioether (-S-) bridge; reduced lipophilicity and altered receptor binding .
2-(((2-Methoxyphenyl)thio)methyl)pyrrolidine	Thioether group at ortho position on phenyl	Ortho-substitution sterically hinders interactions; lower antimicrobial potency .
2-(((4-Chlorophenyl)thio)methyl)pyrrolidine	Chlorine substituent instead of methoxy	Electron-withdrawing Cl increases electrophilicity; enhanced enzyme inhibition .
1-(4-Methoxyphenyl)pyrrolidine	Methoxyphenyl directly attached to N-atom	Altered ring conformation; weaker anticancer activity due to reduced solubility .
3-(3-Methylthiophen-2-yl)-pyrrolidine-2,5-dione	Thiophene + dione groups	Electrophilic dione enhances reactivity; used in polymer chemistry .
1-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrrolidine	Trifluoromethyl group at C2	CF₃ improves metabolic stability; explored in CNS drug design .

Chemical Reactivity

• Thioether vs. Ether : The sulfur atom in the thioether group increases nucleophilicity, enabling easier alkylation or oxidation reactions compared to ether-linked compounds .
• Substituent Effects :
  • Electron-donating groups (e.g., 4-methoxy) stabilize aromatic rings, directing electrophilic substitution to specific positions .
  • Electron-withdrawing groups (e.g., CF₃, Cl) enhance electrophilicity, favoring SN2 reactions .

Unique Advantages of 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine

• Dual Functionality : The pyrrolidine ring provides conformational flexibility, while the 4-methoxyphenylthio group enables π-π stacking and hydrogen bonding with biological targets .
• Synergistic Effects : Combines the metabolic stability of methoxy groups with the reactivity of thioethers, making it versatile in drug discovery .

Biological Activity

2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine, a compound featuring a pyrrolidine ring substituted with a methoxyphenylthio group, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and potential therapeutic applications.

• Molecular Formula : C12H15NOS
• Molecular Weight : 221.32 g/mol
• IUPAC Name : 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine)
• Canonical SMILES : CC(C1CCN(C1)C(SC2=CC=C(C=C2)OC)=O)C

The biological activity of 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine is primarily attributed to its interaction with various molecular targets. The thioether group can participate in nucleophilic reactions, potentially influencing enzymatic pathways and receptor interactions. The methoxy group enhances lipophilicity, facilitating cellular uptake and interaction with lipid membranes.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

• Antioxidant Activity : The presence of the methoxyphenyl group is associated with significant antioxidant properties, which may protect cells from oxidative stress.
• Anti-inflammatory Effects : Preliminary studies have shown that the compound can inhibit pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory diseases.
• Anticancer Properties : In vitro assays indicate that 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine may induce apoptosis in cancer cell lines through mechanisms involving caspase activation and modulation of Bcl-2 family proteins.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antioxidant	Scavenging free radicals
Anti-inflammatory	Inhibition of TNF-alpha and IL-6
Anticancer	Induction of apoptosis in MCF-7 cells

Table 2: Structure-Activity Relationship (SAR)

Modification	Effect on Activity	Reference
Methoxy Group Presence	Increases lipophilicity and activity
Thioether Substitution	Enhances reactivity with biological targets
Pyrrolidine Ring Structure	Essential for maintaining biological activity

Case Studies

• Antioxidant Study : A study evaluated the antioxidant capacity of various derivatives of pyrrolidine compounds, finding that those with methoxy substitutions showed significantly higher radical scavenging activity compared to their non-substituted counterparts.
• Anti-inflammatory Research : In vivo models demonstrated that treatment with 2-(((4-Methoxyphenyl)thio)methyl)pyrrolidine resulted in reduced levels of inflammatory markers in animal models of arthritis, supporting its potential as an anti-inflammatory agent .
• Cancer Cell Line Assay : In vitro testing on MCF-7 breast cancer cells indicated that the compound induced apoptosis at concentrations lower than those required for similar compounds without the methoxy group. This suggests enhanced efficacy due to structural modifications .